Cas no 124832-26-4 (2-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxyethyl (2S)-2-amino-3-methylbutanoate)

• Product Name: 2-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxyethyl (2S)-2-amino-3-methylbutanoate
• CAS No: 124832-26-4
• MF: C₁₃H₂₀N₆O₄
• MW: 324.335701942444
• MDL: MFCD01861507
• CID: 63747
• PubChem ID: 135398742
• Update Time: 2025-04-18

2-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxyethyl (2S)-2-amino-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Valaciclovir
• L-VALINE 2-[(2-AMINO-1,6-DIHYDRO-6-OXO-9H-PURIN-9YL)METHOXY]ETHYL ESTER
• l-valine 2-(guanin-9-ylmethoxy)ethyl ester
• VALACICLOVIR HCL
• VALACV
• VALACYCLOVIR
• ValaciclovirBase
• Valacyclovir Discontinued See: V085000
• Valacyclovir Discont
• Valacyclovir Discontinued See: V085000
• L-Valine ester with 9-[(2-hydroxyethoxy)methyl]guanine
• L-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester (9CI)
• 2-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxyethyl (2S)-2-amino-3-methylbutanoate
• AKOS007930693
• Talavir
• GTPL4824
• BSPBio_002474
• J05AB11
• VACV
• 2-{[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methyl]oxy}ethyl L-valinate
• 256U87 HCl
• W-200980
• ZB0748
• HMS2234I15
• AB01275525_02
• Val-ACV
• DTXSID1023732
• (S)-2-[(2-Amino-6-oxo-6,9-dihydro-3H-purin-9-yl)methoxy]ethyl-2-amino-3-methylbutanoate
• VALACYCLOVIR [VANDF]
• HMS2090D20
• SBI-0206711.P001
• UNII-MZ1IW7Q79D
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate
• 2-[(2-amino-6-oxo-6,9-dihydro-3H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate
• 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate
• HDOVUKNUBWVHOX-QMMMGPOBSA-N
• Virval
• BRD-K46435977-003-03-8
• Acyclovir-valine
• MFCD01861507
• BDBM50162073
• SCHEMBL28644
• 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methyl-butanoate
• VALACICLOVIR [WHO-DD]
• A805302
• Valaciclovir [INN:BAN]
• L-VALINE, ESTER WITH 9-((2-HYDROXYETHOXY)METHYL)GUANINE
• VALACICLOVIR [INN]
• Valcivir
• L-VALINE 2-((2-AMINO-1,6-DIHYDRO-6-OXO-9H-PURIN-9-YL)METHOXY)ETHYL ESTER
• NCGC00159520-02
• SMR000752514
• L-Valine ester with 9-((2-hydroxyethoxy)methyl)guanine
• Q418594
• EN300-150220
• AKOS037496964
• MZ1IW7Q79D
• AC-11128
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl 2-amino-3-methyl-butanoate;L-Valine 2-(guanin-9-ylmethoxy)ethyl ester
• BCP28415
• NCGC00178638-05
• L-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester
• AB01275525-01
• (S)-2-((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl 2-amino-3-methylbutanoate
• MLS001304747
• NCGC00178638-04
• SMR004703478
• Valacyclover Hydrochloric
• CS-1356
• Valaciclovir;Val-ACV; Valtrex; Zelitrex
• 2-[(2-amino-1,6-dihydro-6-oxo-9h-purin-9-yl)methoxy]ethyl-l-valinate
• MLS006011776
• VALACYCLOVIR [MI]
• Valcyclovir
• AKOS025149468
• L-Valine ester with 9-
• Valcyclovir [INN:BAN]
• D08664
• (S)-2-((2-amino-6-oxo-3H-purin-9(6H)-yl)methoxy)ethyl 2-amino-3-methylbutanoate
• (S)-2-Amino-3-methyl-butyric acid 2-(2-amino-6-oxo-1,6-dihydro-purin-9-ylmethoxy)-ethyl ester
• BRD-K46435977-003-01-2
• Valtrex (TM)
• Zelitrex
• HSDB 8084
• L-Valine, 2-((2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy)ethyl ester
• BW 256U87
• Valaciclovir (INN)
• 256U87
• 2-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy]ethyl L-valinate
• DTXCID403732
• NS00009305
• BW256U87
• AB00698497-11
• 124832-26-4
• BW-256U
• TXC
• Valaciclovir, Valtrex
• AB01275525_03
• Valaciclovirum
• DB00577
• Valtrex (TN)
• CHEBI:35854
• HY-17425
• AKOS005622706
• 2-((2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy)ethyl L-valinate
• valacyclovir hydrochloride (monohydrate)
• CHEMBL1349
• STK802272
• 2-[(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate
• BBL033701
• STL535579
• G78316
• BRD-K46435977-003-12-9
• NCGC00178638-15
• BRD-K46435977-003-11-1
• 2-[(2-amino-6-hydroxy-9H-purin-9-yl)methoxy]ethyl L-valinate

• MDL： MFCD01861507
• Inchi： 1S/C13H20N6O4/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20/h5,7-8H,3-4,6,14H2,1-2H3,(H3,15,17,18,20)/t8-/m0/s1
• InChI Key： HDOVUKNUBWVHOX-QMMMGPOBSA-N
• SMILES： O(CCOCN1C=NC2C(NC(N)=NC1=2)=O)C([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 324.15500
• Monoisotopic Mass: 324.154603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 147

Experimental Properties

• Color/Form: White or nearly white crystalline powder, easy to absorb moisture, odorless and tasteless.
• Density: 3.64X10-14 mm Hg at 25 °C (est)
• Melting Point: 170-172
• Boiling Point: RELATIVE DENSITY
• Flash Point: 309.7 °C
• PSA: 151.14000
• LogP: 0.48390

2-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)methoxyethyl (2S)-2-amino-3-methylbutanoate Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives